Cas no 29448-38-2 ((±)-Abscisic Aldehyde)

(±)-Abscisic Aldehyde structure
(±)-Abscisic Aldehyde structure
Product Name:(±)-Abscisic Aldehyde
CAS No:29448-38-2
MF:C15H20O3
MW:248.317504882813
CID:1060485
PubChem ID:23255987
Update Time:2025-04-20

(±)-Abscisic Aldehyde Chemical and Physical Properties

Names and Identifiers

    • (±)-Abscisic Aldehyde
    • 5-(1-hydroxy-4-oxo-2,6,6-trimethyl-2-cyclohexenyl)-3-methyl-2Z,4E-pentadienal
    • RIKWDZWVHUIUAM-WXLRGLDMSA-
    • (+/-)-abscisic aldehyde
    • CHEBI:22144
    • (2Z,4E)-5-(1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)-3-methylpenta-2,4-dienal
    • SCHEMBL10506736
    • 29448-38-2
    • InChI=1/C15H20O3/c1-11(6-8-16)5-7-15(18)12(2)9-13(17)10-14(15,3)4/h5-9,18H,10H2,1-4H3/b7-5+,11-6-
    • Inchi: 1S/C15H20O3/c1-11(6-8-16)5-7-15(18)12(2)9-13(17)10-14(15,3)4/h5-9,18H,10H2,1-4H3/b7-5+,11-6-
    • InChI Key: RIKWDZWVHUIUAM-WXLRGLDMSA-N
    • SMILES: OC1(/C=C/C(=C\C=O)/C)C(C)=CC(CC1(C)C)=O

Computed Properties

  • Exact Mass: 248.14124450g/mol
  • Monoisotopic Mass: 248.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4Ų

(±)-Abscisic Aldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A110015-1mg
(±)-Abscisic Aldehyde
29448-38-2
1mg
$ 234.00 2023-09-09
TRC
A110015-10mg
(±)-Abscisic Aldehyde
29448-38-2
10mg
$ 1774.00 2023-09-09
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